N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide

• IUPAC Name: N-(2,4-dioxo-1H-pyrimidin-5-yl)-4-nitrobenzamide
• InChI: InChI=1S/C11H8N4O5/c16-9(6-1-3-7(4-2-6)15(19)20)13-8-5-12-11(18)14-10(8)17/h1-5H,(H,13,16)(H2,12,14,17,18)
• InChI Key: CEZRSDPJNYMTPA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=CNC(=O)NC2=O)[N+](=O)[O-]
• Molecular Formula: C11H8N4O5
• Molecular Weight: 276.20 g/mol

Description

N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide, also known as DPBA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DPBA is a heterocyclic compound that contains a pyrimidine ring and a benzene ring, making it a valuable building block for the synthesis of other compounds.

Mechanism of Action

The mechanism of action of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide is not fully understood. However, it has been proposed that N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide exhibits its antitumor activity by inhibiting the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide has been shown to exhibit antitumor and anti-inflammatory activities in various in vitro and in vivo models. N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide has also been shown to exhibit antioxidant activity and to protect against oxidative stress-induced cell damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide is its ease of synthesis, which allows for the production of large quantities of the compound. N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide is also a versatile building block that can be used for the synthesis of other compounds with potential applications in various fields.
One limitation of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide is its low solubility in water, which can make it difficult to work with in aqueous solutions. However, this limitation can be overcome by using organic solvents or by modifying the structure of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide to increase its solubility.

Future Directions

There are several future directions for the research on N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide. One area of interest is the development of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide-based compounds with improved antitumor and anti-inflammatory activities. Another area of interest is the synthesis of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide-based materials with potential applications in gas storage, separation, and catalysis. Additionally, the development of new analytical methods using N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide as a fluorescent probe or chiral selector is an area of ongoing research.

Scientific Research Applications

N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide has been shown to exhibit antitumor and anti-inflammatory activities. N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide has also been used as a building block for the synthesis of other compounds with potential therapeutic applications.
In material science, N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide has been used as a precursor for the synthesis of metal-organic frameworks (MOFs), which are porous materials that have potential applications in gas storage, separation, and catalysis. N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide has also been used as a ligand in the synthesis of coordination polymers, which are materials with potential applications in electronic devices and sensors.
In analytical chemistry, N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide has been used as a fluorescent probe for the detection of metal ions. N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide has also been used as a chiral selector in high-performance liquid chromatography (HPLC) for the separation of enantiomers.